4-[(cyclohexylamino)methyl]-3,3-diphenyldihydro-2(3H)-furanone

• Molecular Formula: C23H27NO2
• Molecular Weight: 349.5 g/mol
• IUPAC Name: 4-[(cyclohexylamino)methyl]-3,3-diphenyloxolan-2-one
• InChI: InChI=1S/C23H27NO2/c25-22-23(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20(17-26-22)16-24-21-14-8-3-9-15-21/h1-2,4-7,10-13,20-21,24H,3,8-9,14-17H2
• InChI Key: YFCLRZJYPZKELV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NCC2COC(=O)C2(C3=CC=CC=C3)C4=CC=CC=C4

Description

4-[(cyclohexylamino)methyl]-3,3-diphenyldihydro-2(3H)-furanone is a useful research compound. Its molecular formula is C23H27NO2 and its molecular weight is 349.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 41.0 g. (0.12 mole) of α-(1-cyclohexyl-3-azetidinyl)-α,α-diphenylacetonitrile was added 100 g. of a 70% solution of sulfuric acid, and the mixture was stirred and heated at 120° C. for 48 hrs. The solution was then poured over ice and made basic with 50% sodium hydroxide, and extracted with chloroform. The organic layer was dried, filtered, and concentrated in vacuo. The residue was crystallized twice from isopropyl ether, the crystallized material weighed 8.0 g. (20% yield) and melted at 129°-131° C.